N-cyclohexyl-1-(4-fluorophenyl)-2,5-dimethyl-3-pyrrolecarboxamide

• Molecular Formula: C19H23FN2O
• Molecular Weight: 314.4 g/mol
• IUPAC Name: N-cyclohexyl-1-(4-fluorophenyl)-2,5-dimethylpyrrole-3-carboxamide
• InChI: InChI=1S/C19H23FN2O/c1-13-12-18(19(23)21-16-6-4-3-5-7-16)14(2)22(13)17-10-8-15(20)9-11-17/h8-12,16H,3-7H2,1-2H3,(H,21,23)
• InChI Key: GHKAEQQTNJGAAS-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)F)C)C(=O)NC3CCCCC3

Description

N-cyclohexyl-1-(4-fluorophenyl)-2,5-dimethyl-3-pyrrolecarboxamide is a member of pyrroles.

Scientific Research Applications

Synthesis and Biological Activity

N-cyclohexyl-1-(4-fluorophenyl)-2,5-dimethyl-3-pyrrolecarboxamide, and its derivatives have been extensively studied for their synthesis processes and potential biological activities. One study focuses on the efficient synthesis of a closely related compound, N3,4-diphenyl-5-(4-fluorophenyl)-2-isopropyl-1H-3-pyrrolecarboxamide, emphasizing its role as a key intermediate in the synthesis of atorvastatin, an effective HMG-CoA reductase inhibitor. The synthesis involves key steps such as 1,3-dipolar cycloaddition and N-debenzylation (Pandey & Rao, 2004).

Another study highlights the synthesis and antimicrobial activity of novel derivatives containing biologically active sulfonamide moieties. The synthesized compounds displayed significant antimicrobial activity against a range of bacteria and fungi, with some compounds showing higher activity compared to reference drugs. Molecular modeling suggested that these compounds bind similarly to a co-crystallized ligand within the active site of dihydropteroate synthase (Ghorab et al., 2017).

Inhibitory and Cytotoxic Effects

Compounds structurally related to N-cyclohexyl-1-(4-fluorophenyl)-2,5-dimethyl-3-pyrrolecarboxamide have demonstrated significant inhibitory and cytotoxic effects in various studies. For instance, certain pyrazole derivatives were designed, synthesized, and evaluated for their topoisomerase IIα inhibitory activity and cytotoxicity against cancerous cell lines. Among these, one compound showed superior cytotoxicity, and the overall study provided insights into the binding modes of these compounds (Alam et al., 2016).

Another study focused on synthesizing and evaluating functionalized indoles for their antimycobacterial and anticancer activities. Some of the synthesized compounds displayed promising activity against Mycobacterium tuberculosis and various cancer cell lines, offering potential for designing new anti-cancer agents (Cihan-Üstündağ & Çapan, 2012).

Electrochemical Properties

The electrochemical properties of related compounds also hold significant interest. A study on electroactive polyamides with bis(diphenylamino)-fluorene units revealed remarkable solubility, thermal stability, and reversible electrochromic characteristics. These materials showed potential for applications requiring multicolor electrochromic characteristics and fluorescence modulation (Sun et al., 2016).